Cas no 90518-34-6 (N1-(furan-2-yl)methylbenzene-1,2-diamine)

• Product Name: N1-(furan-2-yl)methylbenzene-1,2-diamine
• CAS No: 90518-34-6
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 4302645
• PubChem ID: 14518102
• Update Time: 2025-07-02

N1-(furan-2-yl)methylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, N-(2-furanylmethyl)-
• 1,2-Benzenediamine, N1-(2-furanylmethyl)-
• N1-[(Furan-2-yl)methyl]benzene-1,2-diamine
• 2-N-(furan-2-ylmethyl)benzene-1,2-diamine
• 90518-34-6
• F1911-3687
• N-(2-furanylmethyl)-1,2-benzenediamine
• AKOS009235956
• N1-(Furan-2-ylmethyl)benzene-1,2-diamine
• MFCD10691988
• starbld0034673
• SCHEMBL9536836
• BVNSOWGILSPIQM-UHFFFAOYSA-N
• N1-(furan-2-yl)methylbenzene-1,2-diamine

• Inchi： 1S/C11H12N2O/c12-10-5-1-2-6-11(10)13-8-9-4-3-7-14-9/h1-7,13H,8,12H2
• InChI Key： BVNSOWGILSPIQM-UHFFFAOYSA-N
• SMILES： C1(NCC2=CC=CO2)=CC=CC=C1N

Computed Properties

• Exact Mass: 188.094963011Da
• Monoisotopic Mass: 188.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 335.8±27.0 °C at 760 mmHg
• Flash Point: 156.9±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N1-(furan-2-yl)methylbenzene-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N1-(furan-2-yl)methylbenzene-1,2-diamine

Comprehensive Overview of N1-(furan-2-yl)methylbenzene-1,2-diamine (CAS No. 90518-34-6)

N1-(furan-2-yl)methylbenzene-1,2-diamine, with the CAS number 90518-34-6, is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to as Furan-based benzene-1,2-diamine, combines a furan ring with a benzene-1,2-diamine moiety, making it a subject of interest for researchers exploring novel materials and chemical reactions. Its molecular formula and structural features have been extensively studied, particularly in the context of heterocyclic chemistry and organic synthesis.

The growing interest in N1-(furan-2-yl)methylbenzene-1,2-diamine can be attributed to its potential role in pharmaceutical intermediates and agrochemical development. Researchers have highlighted its utility in constructing complex molecular frameworks, which are crucial for designing new drugs or crop protection agents. For instance, the furan ring is known for its bioactivity, while the benzene-1,2-diamine group offers versatility in chemical modifications. This dual functionality makes CAS 90518-34-6 a valuable building block in medicinal chemistry and material science.

In the realm of green chemistry, N1-(furan-2-yl)methylbenzene-1,2-diamine has been explored as a potential candidate for sustainable synthesis routes. With increasing global emphasis on eco-friendly processes, this compound's ability to participate in catalytic reactions or serve as a precursor for biodegradable materials aligns with current trends. Users searching for "furan derivatives in green chemistry" or "sustainable benzene-1,2-diamine applications" will find this compound particularly relevant. Its compatibility with biocatalysts and renewable feedstocks further enhances its appeal.

Another area where CAS 90518-34-6 has shown promise is in the development of advanced materials. The compound's aromatic and heterocyclic components contribute to its thermal stability and electronic properties, making it suitable for polymeric materials or conductive coatings. Recent studies have investigated its incorporation into photovoltaic cells and sensors, addressing the rising demand for energy-efficient technologies. Keywords such as "furan-based polymers" and "diamine-functionalized materials" are frequently associated with these applications.

From a synthetic perspective, the preparation of N1-(furan-2-yl)methylbenzene-1,2-diamine involves multi-step reactions, often starting from readily available furan and benzene derivatives. Optimizing these processes for high yield and low environmental impact remains a focus for chemists. Searches related to "efficient synthesis of furan-diamine compounds" or "scalable production of CAS 90518-34-6" reflect the practical challenges and opportunities in this domain. Advances in flow chemistry and microwave-assisted synthesis have further streamlined its production.

In conclusion, N1-(furan-2-yl)methylbenzene-1,2-diamine (90518-34-6) represents a versatile and innovative compound with broad applicability across multiple industries. Its integration into drug discovery, sustainable chemistry, and material engineering underscores its importance in modern scientific research. As interest in functionalized heterocycles and multifunctional amines continues to grow, this compound is poised to play a pivotal role in shaping future technological advancements.